Cas no 886967-69-7 (5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-
• CAS No: 886967-69-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD11203709
• CID: 4294922
• PubChem ID: 11586582
• Update Time: 2025-04-24

5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-
• 3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 886967-69-7
• 3-(4-Ethylphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• MFCD11203709

• MDL： MFCD11203709
• Inchi： 1S/C12H13NO3/c1-2-8-3-5-9(6-4-8)10-7-11(12(14)15)16-13-10/h3-6,11H,2,7H2,1H3,(H,14,15)
• InChI Key： SPIGEIOBNWUCBH-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=CC=C(CC)C=C2)=N1

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives